7-Tert-butyl 5,6-dimethyl pyrrolo[1,2-b]pyridazine-5,6,7-tricarboxylate

• Molecular Formula: C16H18N2O6
• Molecular Weight: 334.32 g/mol
• IUPAC Name: 7-O-tert-butyl 5-O,6-O-dimethyl pyrrolo[1,2-b]pyridazine-5,6,7-tricarboxylate
• InChI: InChI=1S/C16H18N2O6/c1-16(2,3)24-15(21)12-11(14(20)23-5)10(13(19)22-4)9-7-6-8-17-18(9)12/h6-8H,1-5H3
• InChI Key: VXUJLMVDFVRZPK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=C(C(=C2N1N=CC=C2)C(=O)OC)C(=O)OC

Description

7-Tert-butyl 5,6-dimethyl pyrrolo[1,2-b]pyridazine-5,6,7-tricarboxylate is a heterocyclic compound featuring a fused pyrrolo[1,2-b]pyridazine core. This structure consists of a pyrrole ring fused to a pyridazine ring, with three carboxylate ester groups at positions 5, 6, and 5. The tert-butyl group at position 7 and methyl substituents at positions 5 and 6 distinguish it from simpler analogs like trimethyl pyrrolo[1,2-b]pyridazine-5,6,7-tricarboxylate (CAS 7593-57-9), which lacks bulky alkyl groups .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following table summarizes key structural analogs and their substituent profiles:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Features
7-Tert-butyl 5,6-dimethyl pyrrolo[1,2-b]pyridazine-5,6,7-tricarboxylate	7-tert-butyl, 5/6-methyl, 5/6/7-COOR	C₁₈H₂₃N₂O₆	~363.39*	Enhanced steric bulk, ester-rich
Trimethyl pyrrolo[1,2-b]pyridazine-5,6,7-tricarboxylate (CAS 7593-57-9)	5/6/7-COOCH₃	C₁₃H₁₂N₂O₆	292.25	Methyl esters, compact structure
5,6-Dicarbomethoxy-2,7-dimethylpyrrolo[1,2-b]pyridazine (Compound I)	5/6-COOCH₃, 2/7-CH₃	C₁₄H₁₃N₂O₄	277.27	Electron-withdrawing esters
7-Ethyl-2-phenylpyrrolo[1,2-b]pyridazine (Compound V)	7-C₂H₅, 2-C₆H₅	C₁₆H₁₅N₂	235.30	Aryl/alkyl mix, no ester groups

*Calculated based on substituent contributions.

Key Observations :

• Methyl and aryl groups (e.g., Compound V) prioritize electronic effects over steric hindrance.
• Solubility : The tert-butyl group may reduce polarity, lowering aqueous solubility compared to methyl esters (e.g., CAS 7593-57-9) but improving lipid membrane permeability .
• Spectral Properties: Derivatives with electron-withdrawing ester groups (e.g., Compounds I-IV) exhibit redshifted UV/Vis absorption spectra compared to non-ester analogs due to extended π-conjugation .

Pharmacological Potential

In contrast, non-ester derivatives (e.g., Compound V) may interact directly with biological targets due to their hydrophobic aryl/alkyl groups .